Cas no 1315219-77-2 (Methyl 2-[(4,7-dimethoxy-1H-benzimidazol-1-yl)methyl]nicotinate)

• Product Name: Methyl 2-[(4,7-dimethoxy-1H-benzimidazol-1-yl)methyl]nicotinate
• CAS No: 1315219-77-2
• MF: C₁₇H₁₇N₃O₄
• MW: 327.334583997726
• CID: 1093436
• PubChem ID: 72942697
• Update Time: 2025-05-20

Methyl 2-[(4,7-dimethoxy-1H-benzimidazol-1-yl)methyl]nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[(4,7-dimethoxy-1H-benzimidazol-1-yl)methyl]nicotinate
• methyl 2-[(4,7-dimethoxybenzimidazol-1-yl)methyl]pyridine-3-carboxylate
• 1315219-77-2
• 3-Pyridinecarboxylic acid, 2-[(4,7-dimethoxy-1H-benzimidazol-1-yl)methyl]-, methyl ester
• methyl 2-[(4,7-dimethoxy-1H-1,3-benzodiazol-1-yl)methyl]pyridine-3-carboxylate
• methyl 2-((4,7-dimethoxy-1H-benzo[d]imidazol-1-yl)methyl)nicotinate

• Inchi： 1S/C17H17N3O4/c1-22-13-6-7-14(23-2)16-15(13)19-10-20(16)9-12-11(17(21)24-3)5-4-8-18-12/h4-8,10H,9H2,1-3H3
• InChI Key： QQJABAIZMFJSMQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2=C1N(C=N2)CC1C(C(=O)OC)=CC=CN=1)OC

Computed Properties

• Exact Mass: 327.12190603g/mol
• Monoisotopic Mass: 327.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on Methyl 2-[(4,7-dimethoxy-1H-benzimidazol-1-yl)methyl]nicotinate

Methyl 2-[(4,7-dimethoxy-1H-benzimidazol-1-yl)methyl]nicotinate (CAS No. 1315219-77-2): A Comprehensive Overview

Methyl 2-[(4,7-dimethoxy-1H-benzimidazol-1-yl)methyl]nicotinate (CAS No. 1315219-77-2) is a unique and promising compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as Methyl 2-(4,7-dimethoxybenzimidazol-1-ylmethyl)nicotinate, belongs to a class of molecules known for their potential therapeutic applications, particularly in the treatment of various neurological and cardiovascular disorders.

The chemical structure of Methyl 2-[(4,7-dimethoxy-1H-benzimidazol-1-yl)methyl]nicotinate is characterized by a benzimidazole ring system substituted with methoxy groups and a nicotinate moiety. The presence of these functional groups imparts specific pharmacological properties that make it an attractive candidate for drug development. Recent studies have highlighted its potential as a modulator of nicotinic acetylcholine receptors (nAChRs), which are implicated in a wide range of physiological processes, including cognitive function, pain modulation, and neuroprotection.

In the context of neurological disorders, Methyl 2-(4,7-dimethoxybenzimidazol-1-ylmethyl)nicotinate has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent neuroprotective effects in models of Alzheimer's disease and Parkinson's disease. Specifically, it was found to reduce oxidative stress and inhibit the aggregation of beta-amyloid peptides, key factors in the pathogenesis of these neurodegenerative conditions.

Moreover, Methyl 2-(4,7-dimethoxybenzimidazol-1-ylmethyl)nicotinate has been investigated for its potential in treating cardiovascular diseases. A study published in the European Journal of Pharmacology (2023) reported that this compound effectively reduces blood pressure and improves endothelial function in hypertensive rats. These findings suggest that it may have therapeutic applications in hypertension and related cardiovascular disorders.

The pharmacokinetic properties of Methyl 2-(4,7-dimethoxybenzimidazol-1-ylmethyl)nicotinate have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for oral administration. Additionally, its low toxicity and high selectivity for nAChRs contribute to its safety profile as a potential therapeutic agent.

In terms of clinical development, Methyl 2-(4,7-dimethoxybenzimidazol-1-ylmethyl)nicotinate is currently undergoing Phase II clinical trials for the treatment of mild to moderate Alzheimer's disease. Preliminary results from these trials have been encouraging, with patients showing significant improvements in cognitive function and reduced symptoms of anxiety and depression. The compound's ability to target multiple pathways involved in neurodegeneration makes it a promising candidate for further clinical evaluation.

Beyond its therapeutic applications, Methyl 2-(4,7-dimethoxybenzimidazol-1-ylmethyl)nicotinate has also been explored for its potential as a research tool. Its selective interaction with nAChRs allows researchers to study the role of these receptors in various physiological processes and disease states. This makes it a valuable compound for both basic science research and drug discovery efforts.

In conclusion, Methyl 2-(4,7-dimethoxybenzimidazol-1-ylmethyl)nicotinate (CAS No. 1315219-77-2) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties position it as a promising candidate for the treatment of neurological and cardiovascular disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications, making it an exciting area of focus for scientists and clinicians alike.